3-(2-pyrimidinylamino)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)propanamide

Specification

• Molecular Formula: C14H15N7O
• Molecular Weight: 297.32 g/mol
• IUPAC Name: 3-(pyrimidin-2-ylamino)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)propanamide
• Standard InChI: InChI=1S/C14H15N7O/c22-13(5-8-17-14-15-6-3-7-16-14)18-10-12-20-19-11-4-1-2-9-21(11)12/h1-4,6-7,9H,5,8,10H2,(H,18,22)(H,15,16,17)
• Standard InChI Key: MYYIVDXZPNXLLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NN=C(N2C=C1)CNC(=O)CCNC3=NC=CC=N3

Introduction

Synthesis and Preparation

The synthesis of such compounds typically involves multiple steps, including the formation of the triazolopyridine ring and its subsequent coupling with a pyrimidine derivative. A common approach might involve the use of hydrazine or similar reagents to form the triazole ring, followed by amide bond formation.

Potential Applications

Compounds with similar structures have shown promise in various biological applications, including antimalarial activity for triazolopyridines. The presence of a pyrimidine ring, which is a component of many biologically active molecules, suggests potential applications in pharmaceuticals or agrochemicals.

Research Findings

While specific research findings on 3-(2-pyrimidinylamino)-N-(triazolo[4,3-a]pyridin-3-ylmethyl)propanamide are not available, studies on related compounds highlight their potential in drug discovery. For instance, triazolopyridine sulfonamides have shown antimalarial activity.

Data Tables

Given the lack of specific data on this compound, we can only provide a hypothetical table based on its structure and potential properties:

Property	Value
Molecular Formula	C$_{15}$H$_{18}$N$_{7}$O
Molecular Weight	~310 g/mol
Physical State	Solid (hypothetical)
Biological Activity	Potential antimalarial or other biological activities